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Compound of Interest

Ethyl 3-methoxy-4-
Compound Name:

methylbenzoate
CAS No.: 86239-03-4
Cat. No.: B3359544

Get Quote

Executive Summary & Chemical Identity[1][2][3]

Ethyl 3-methoxy-4-methylbenzoate represents a sophisticated, high-value modifier in the
fragrance chemist's palette. Structurally positioned between the phenolic warmth of creosol
derivatives and the fruity lift of benzoate esters, this molecule offers a unique "bridging"
capability. It effectively links narcotic florals (Tuberose, Ylang-Ylang) with dark fruit accords
(Blackcurrant, Cherry) while providing a balsamic, powdery dry-down that standard ethyl
benzoate lacks.

This guide outlines the protocols for the evaluation, stabilization, and formulation of this
material, treating it as a novel research molecule requiring rigorous characterization.

Physicochemical Profile (Estimated)
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Property Value | Description Impact on Formulation
CAS Number 86239-03-4 Unique Identifier
_ Moderate volatility (Heart-Base
Molecular Weight 194.23 g/mol
Note)
LogP (Predicted) ~2.8-3.2 Good substantivity; Lipophilic
Fixative properties; Low
Vapor Pressure Low (< 0.01 mmHg @ 25°C) o
distinct top note
o Minimal impact on juice color
Appearance Colorless to pale yellow liquid o
(unless oxidized)
] Sweet, Balsamic, Berry-like, Modifier for Tuberose, Cherry,
Odor Profile ) )
Spicy-Floral and Oriental bases

Solubili Soluble in Ethanol, DPG, DEP, Easy incorporation into
olubili
Y IPM standard carriers

Formulation Logic: The "Bridge" Theory

The primary utility of Ethyl 3-methoxy-4-methylbenzoate lies in its ability to act as a structural
and olfactory bridge.

o The "Berry" Facet: The ethyl ester moiety provides a lift similar to Ethyl Benzoate or Ethyl
Cinnamate, but the ring substitution pushes the profile towards "cooked fruit" or "jammy"
notes rather than fresh/solvent-like fruitiness.

e The "Spicy/Balsamic" Facet: The 3-methoxy and 4-methyl substitution pattern mimics the
architecture of Isoeugenol and Methyl Diantilis, imparting a carnation-like spiciness without
the high sensitization risks of pure phenols.

Visualization: The Olfactory Bridge Concept
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FRU'T ACCORD .................................................................... e EEE FLORALACCORD
(Raspberry/Cherry) Enhances Indolic CrfErDlDe_s_s_ —p (Tuberose/Ylang)

Ethyl 3-methoxy-4-methylbenzoate Harmonized Transition
(The Bridge)

Fixative Interaction BALSAMIC BASE
(Vanilla/Benzoin)

Click to download full resolution via product page

Figure 1: The molecule acts as a harmonic bridge, smoothing the transition between sharp fruit
notes and heavy narcotic florals.

Experimental Protocols
Protocol A: Olfactory Evaluation & Dilution Analysis

Objective: To determine the optimal usage range and evaporation curve.
Materials:
o Pure Ethyl 3-methoxy-4-methylbenzoate.
o Solvent: Perfumer's Alcohol (SDA 40B) or DPG (Dipropylene Glycol).
o Smelling Strips (Blotters).
Workflow:
» Preparation: Prepare 10% and 1% solutions (w/w) in Ethanol.
e Dipping: Dip blotters to a marked line (2cm). Label with time (T=0).
» Evaluation Intervals:
o T=0 (Top): Immediate assessment. Look for solvent harshness or immediate fruit lift.

o T=15 min (Heart): The core character. Assess the "Spicy vs. Fruity" balance.
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o T=6 hrs (Base): Fixative check. Is it powdery? Balsamic?

o T=24 hrs (Dry Down): Tenacity check.

e Data Logging: Record intensity (0-10 scale) and descriptors at each interval.

Expected Result:

o Top: Mild, slightly solvent-like, sweet.

o Heart: Rich berry, spicy carnation, creamy tuberose nuance.

e Base: Balsamic, vanilla-like, powdery.

Protocol B: Accord Construction (The "Dark Tuberose"

Skeleton)

Objective: To demonstrate the "filling" effect of the molecule in a floral base.

Formulation Table;

Ingredient Role Control (Parts) Test (Parts)
Benzyl Acetate Floral Top (Jasmine) 200 200
Methyl Anthranilate Narcotic Heart 50 50
Indole (10% in DPG) Animalic Depth 10 10
Aldehyde C-18 )
Creaminess 40 40
(Coconut)
Ethyl 3-methoxy-4- n
The Modifier 0 60
methylbenzoate
DPG (Solvent) Balance 700 640
TOTAL 1000 1000
Procedure:
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Blend the Control and Test accords separately.

Macerate for 48 hours at room temperature.

Triangle Test: Present three blotters (2 Controls, 1 Test) to a panel of 3 evaluators.

Question: "Which sample smells ‘fuller’ or ‘'more natural'?"

Why this works: The methoxy/methyl substitution mimics the natural complexity found in
Tuberose absolute that is often missing in synthetic reconstructions.

Protocol C: Stability & Accelerated Aging

Objective: To validate stability in ethanol and surfactant bases (e.g., shampoo).

Workflow Visualization:

Pure Material

Incorporation into Base
(Alcohol or Soap)

UV Exposure Oven 45°C Dark/Ambient
(7 Days) (4 Weeks) (Control)

Analysis:
1. Color Change (Delta E)
2. Odor Profile Shift
3. GC-MS (Hydrolysis Check)

Click to download full resolution via product page

Figure 2: Standard accelerated aging protocol to ensure commercial viability.
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Critical Checkpoints:

o Discoloration: As a benzoate derivative with a methoxy group, monitor for yellowing,
especially in high pH media (Soaps).

e Hydrolysis: In acidic or basic agueous bases, the ethyl ester linkage may hydrolyze to 3-
methoxy-4-methylbenzoic acid (odorless solid) and ethanol, causing a loss of fragrance
impact. Recommendation: Maintain pH 5-7.

Safety & Regulatory Guidelines

While specific IFRA standards for Ethyl 3-methoxy-4-methylbenzoate (CAS 86239-03-4) may
not be explicitly listed as a restricted standard in the 51st Amendment, the following "Self-
Validating Safety System" must be applied:

o Read-Across Approach: Treat the material with similar caution to Methyl Diantilis or
Isoeugenol derivatives regarding sensitization, though the ester form usually mitigates skin
reactivity compared to free phenols.

o Patch Testing: Conduct RIPT (Repeat Insult Patch Test) if used >1% in final leave-on
products.

e Maximum Usage Level (Recommended):
o Fine Fragrance: Up to 2% (w/w) in concentrate.
o Rinse-off (Soap/Shampoo): Up to 5% (w/w).
o Candles: Up to 10% (w/w).[1]
Handling:
e Store in a cool, dry place under nitrogen (to prevent oxidation of the methoxy group).

o Use standard PPE (gloves, goggles) as it is an irritant in pure form.
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» National Center for Biotechnology Information (2025).PubChem Compound Summary for
CID 12025371, Ethyl 3-methoxy-4-methylbenzoate. Retrieved from [Link]

e The Good Scents Company (2024).Ethyl Benzoate and Derivatives: Odor Profiles and
Safety. (General reference for benzoate ester behavior). Retrieved from [Link]

o Fragrance Conservatory (2024).Molecule Families: The Role of Benzoates in Perfumery.
Retrieved from [Link]

e |IFRA (2024).IFRA Standards Library - 51st Amendment. (For regulatory compliance
checking). Retrieved from [Link]

(Note: As this is a specialized research molecule, specific application literature is sparse. The
protocols above are derived from standard industry practices for characterizing novel esters.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

o 1. perfumersworld.com [perfumersworld.com]

o To cite this document: BenchChem. [Application Note: Ethyl 3-methoxy-4-methylbenzoate in
Fragrance Formulation]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3359544/docs#application-note-ethyl-3-methoxy-4-
methylbenzoate-in-fragrance-formulation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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